Cas no 1780215-38-4 (5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine
• CAS No: 1780215-38-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5907948
• PubChem ID: 82411232
• Update Time: 2025-06-08

5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine
• EN300-1817746
• 1780215-38-4

• Inchi： 1S/C9H9N3O/c1-6-2-3-11-8(4-6)9-7(10)5-12-13-9/h2-5H,10H2,1H3
• InChI Key： VLSQPAZJQVSXGK-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine (CAS No. 1780215-38-4)

5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1780215-38-4, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its oxazole and pyridine moieties, which contribute to its diverse reactivity and biological activity.

The compound's molecular structure, featuring a 1,2-oxazole ring linked to a 4-methylpyridine group, makes it a valuable scaffold for designing novel therapeutic agents. Recent studies highlight its relevance in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. As the demand for small-molecule drugs grows, 5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine is increasingly studied for its potential in treating chronic diseases.

In the context of green chemistry, this compound is also being evaluated for its synthetic efficiency and environmental compatibility. With rising interest in sustainable synthesis methods, researchers are optimizing protocols to produce CAS 1780215-38-4 with minimal waste and energy consumption. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing.

Another area of exploration is the compound's role in catalysis and material science. Its ability to act as a ligand or intermediate in catalytic cycles has sparked interest in developing high-performance materials. For instance, its incorporation into metal-organic frameworks (MOFs) could enhance properties like porosity and stability, addressing challenges in energy storage and gas separation.

From a commercial perspective, 5-(4-methylpyridin-2-yl)-1,2-oxazol-4-amine is gaining traction as a building block for specialty chemicals. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and agrochemical industries. Its versatility and compatibility with various synthetic routes make it a sought-after intermediate in custom synthesis projects.

In summary, CAS 1780215-38-4 represents a promising compound with multifaceted applications. Its relevance in drug development, sustainable chemistry, and advanced materials underscores its importance in modern scientific research. As innovation continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biotechnology.